Cas no 897621-57-7 (2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide)

• Product Name: 2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
• CAS No: 897621-57-7
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 6364313
• PubChem ID: 16809015
• Update Time: 2025-08-04

2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
• Acetamide, 2-(4-methylphenoxy)-N-[2-[(4-phenyl-1-piperazinyl)sulfonyl]ethyl]-
• F2068-0724
• AKOS024625255
• 2-(4-methylphenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide
• N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)-2-(p-tolyloxy)acetamide
• HMS3007M13
• SMR000808030
• 2-(4-methylphenoxy)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide
• 897621-57-7
• MLS001235202
• CHEMBL1475588

• Inchi： 1S/C21H27N3O4S/c1-18-7-9-20(10-8-18)28-17-21(25)22-11-16-29(26,27)24-14-12-23(13-15-24)19-5-3-2-4-6-19/h2-10H,11-17H2,1H3,(H,22,25)
• InChI Key： CWHKAJITJGSWSJ-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC=C2)CC1)(=O)=O)(=O)COC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 417.17222752g/mol
• Monoisotopic Mass: 417.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.95±0.46(Predicted)